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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of Disperse Red 153 (CAS No. 78564-87-1). The following procedures are based on
general best practices for handling azo dyes and available data for similar compounds, as a
specific Safety Data Sheet (SDS) for Disperse Red 153 could not be definitively located. Users
should always consult with their institution's Environmental Health and Safety (EHS)
department for specific guidance.

Personal Protective Equipment (PPE)

When handling Disperse Red 153, a comprehensive PPE strategy is crucial to minimize
exposure. The following table summarizes the recommended PPE.
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Specifications and Best

Area of Protection Required PPE ]
Practices
For operations that may
generate dust or aerosols, a
respirator with a particulate
) ) ) filter (e.g., N95, P100) is
Respiratory Protection NIOSH-approved respirator

recommended. Ensure proper
fit testing and adherence to
your institution's respiratory

protection program.

Goggles are required when
o there is a risk of splashing. A
Safety glasses with side

_ _ _ face shield may be necessary
Eye and Face Protection shields or chemical splash

| for larger quantities or when
goggles

significant aerosolization is

possible.

Nitrile or neoprene gloves are
generally recommended for
handling dyes. Always inspect

Hand Protection Chemical-resistant gloves gloves for tears or punctures
before use. Change gloves
frequently, especially if
contaminated.

A fully buttoned lab coat
should be worn at all times.
) Laboratory coat or chemical- For tasks with a higher risk of
Body Protection ] . .
resistant apron splashes, a chemical-resistant
apron over the lab coat is

advised.

Shoes should fully cover the
_ feet. Perforated shoes or
Foot Protection Closed-toe shoes ) ]
sandals are not permitted in

the laboratory.
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Health Hazard Summary

Disperse Red 153 is an azo dye. While specific toxicological data for this compound is limited,
azo dyes as a class may present certain health risks.

Exposure Route Potential Health Effects First Aid Measures

] Move the individual to fresh air.
) May cause respiratory tract S
Inhalation T If breathing is difficult, seek
irritation. ) ) ) )
immediate medical attention.

Immediately wash the affected
area with plenty of soap and
) May cause skin irritation or water.[1] Remove
Skin Contact ) ] ) ) )
allergic skin reactions.[1] contaminated clothing. If
irritation persists, seek medical

attention.

Immediately flush eyes with
plenty of water for at least 15

minutes, lifting upper and

Eye Contact May cause eye irritation. _ _
lower eyelids occasionally.
Seek medical attention if
irritation persists.
Do not induce vomiting. Rinse
Ingestion May be harmful if swallowed. mouth with water. Seek

immediate medical attention.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to ensure safety.
Preparation:

o Designated Area: All work with Disperse Red 153 should be conducted in a designated
area, such as a chemical fume hood, to control the release of dust and vapors.
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o Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,
etc.), and waste containers are readily available before starting work.

» Review Procedures: Familiarize yourself with the entire experimental protocol before
handling the compound.

Handling:
» Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Dispensing: Carefully weigh and dispense the powdered dye in a fume hood to minimize
dust generation. Use tools and techniques that avoid creating airborne particles.

o Solution Preparation: When preparing solutions, add the solid dye to the solvent slowly to
prevent splashing. Ensure adequate ventilation.

e Avoid Contamination: Keep containers of Disperse Red 153 tightly closed when not in use.

[2]
Post-Handling:
o Decontamination: Clean all work surfaces and equipment thoroughly after use.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.

Disposal Plan

Proper disposal of Disperse Red 153 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type

Disposal Procedure

Unused/Expired Disperse Red 153

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., weigh boats,

pipette tips)

Collect in a designated, labeled hazardous

waste container.

Contaminated PPE (e.g., gloves, apron)

Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Aqueous Waste Solutions

Collect in a labeled, sealed, and appropriate
hazardous waste container. Do not mix with

other incompatible waste streams.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling Disperse

Red 153.
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Caption: Workflow for Safe Handling of Disperse Red 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. sigmaaldrich.com [sigmaaldrich.com]
o 2. datasheets.scbt.com [datasheets.scbt.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Disperse Red 153]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743713#personal-protective-equipment-for-
handling-disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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